4-(4-Methylbenzene-1-sulfonyl)butanoic acid
Overview
Description
4-(4-Methylbenzene-1-sulfonyl)butanoic acid (MBSBA) is an organic compound that is widely used in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying biological systems.
Mechanism of Action
The mechanism of action of 4-(4-Methylbenzene-1-sulfonyl)butanoic acid involves the formation of a covalent bond between the sulfonamide group of 4-(4-Methylbenzene-1-sulfonyl)butanoic acid and a nucleophilic group on the target molecule. This covalent bond can modify the activity of the target molecule, leading to changes in its biochemical and physiological properties.
Biochemical and Physiological Effects:
4-(4-Methylbenzene-1-sulfonyl)butanoic acid has been shown to have a variety of biochemical and physiological effects, depending on the target molecule and the specific modification introduced by 4-(4-Methylbenzene-1-sulfonyl)butanoic acid. For example, 4-(4-Methylbenzene-1-sulfonyl)butanoic acid can be used to modify the activity of enzymes, leading to changes in their catalytic properties. It can also be used to modify the binding properties of proteins, leading to changes in their interaction with other molecules.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(4-Methylbenzene-1-sulfonyl)butanoic acid in lab experiments is its ability to modify the behavior of biological systems in a specific and controlled manner. This allows researchers to study the effects of specific modifications on biological systems, leading to a better understanding of their function. However, one limitation of using 4-(4-Methylbenzene-1-sulfonyl)butanoic acid is its potential toxicity, which can limit its use in certain experimental systems.
Future Directions
There are many future directions for research involving 4-(4-Methylbenzene-1-sulfonyl)butanoic acid. One area of interest is the development of new modifications that can be introduced using 4-(4-Methylbenzene-1-sulfonyl)butanoic acid, leading to a wider range of applications. Another area of interest is the study of the effects of 4-(4-Methylbenzene-1-sulfonyl)butanoic acid on complex biological systems, such as cells and tissues. Overall, 4-(4-Methylbenzene-1-sulfonyl)butanoic acid is a valuable tool for scientific research, and its potential applications are vast and varied.
Scientific Research Applications
4-(4-Methylbenzene-1-sulfonyl)butanoic acid has a wide range of scientific research applications due to its ability to modify the behavior of biological systems. It is commonly used as a reagent for the modification of proteins, peptides, and other biomolecules. 4-(4-Methylbenzene-1-sulfonyl)butanoic acid can be used to introduce a sulfonamide group into a molecule, which can then be used for a variety of purposes, including the study of protein-protein interactions, enzyme kinetics, and drug design.
properties
IUPAC Name |
4-(4-methylphenyl)sulfonylbutanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O4S/c1-9-4-6-10(7-5-9)16(14,15)8-2-3-11(12)13/h4-7H,2-3,8H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWJQZEFAJVWWEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00502539 |
Source
|
| Record name | 4-(4-Methylbenzene-1-sulfonyl)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00502539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methylbenzene-1-sulfonyl)butanoic acid | |
CAS RN |
29193-67-7 |
Source
|
| Record name | 4-(4-Methylbenzene-1-sulfonyl)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00502539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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